Cas no 760976-11-2 ([1,1'-BIPHENYL]-4-ACETONITRILE, 3',5'-DIMETHYL-)

• Product Name: [1,1'-BIPHENYL]-4-ACETONITRILE, 3',5'-DIMETHYL-
• CAS No: 760976-11-2
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 3171112
• PubChem ID: 82080084
• Update Time: 2025-04-21

[1,1'-BIPHENYL]-4-ACETONITRILE, 3',5'-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-ACETONITRILE, 3',5'-DIMETHYL-
• 3a(2),5a(2)-Dimethyl[1,1a(2)-biphenyl]-4-acetonitrile
• SCHEMBL17625196
• 760976-11-2
• DTXSID301255530

• Inchi： 1S/C16H15N/c1-12-9-13(2)11-16(10-12)15-5-3-14(4-6-15)7-8-17/h3-6,9-11H,7H2,1-2H3
• InChI Key： GUZUGSZOSUUFLP-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC(=CC=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 221.120449483Da
• Monoisotopic Mass: 221.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų